4-({[5-(3,4-Dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)morpholine

• IUPAC Name: 2-[[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-morpholin-4-ylethanone
• InChI: InChI=1S/C16H19N3O5S/c1-21-12-4-3-11(9-13(12)22-2)15-17-18-16(24-15)25-10-14(20)19-5-7-23-8-6-19/h3-4,9H,5-8,10H2,1-2H3
• InChI Key: YRFISTTULOHYIH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN=C(O2)SCC(=O)N3CCOCC3)OC
• Molecular Formula: C16H19N3O5S
• Molecular Weight: 365.4 g/mol

Description

The compound “4-({[5-(3,4-Dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)morpholine” is a complex organic molecule that contains several functional groups. These include a morpholine ring, an oxadiazole ring, a thioacetyl group, and a dimethoxyphenyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The morpholine ring provides a polar, basic character to the molecule, while the oxadiazole ring is a heterocycle often found in pharmaceuticals.

Chemical Reactions Analysis

The reactivity of this compound would depend on the conditions and reagents used. The morpholine ring might undergo electrophilic substitution, and the sulfur atom in the thioacetyl group could react with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, solubility, melting point, and boiling point would be influenced by the functional groups present.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on the biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling “4-({[5-(3,4-Dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)morpholine” would require appropriate safety measures. Without specific information, it’s hard to comment on the exact hazards associated with this compound.

Future Directions

The future research directions for this compound would depend on its intended application. If it shows promising biological activity, it could be further optimized and studied in preclinical and clinical trials.